Cas no 130532-92-2 (5-Chloro-3-phenyl-pyridin-2-ylamine)

• Product Name: 5-Chloro-3-phenyl-pyridin-2-ylamine
• CAS No: 130532-92-2
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• CID: 4929807
• Update Time: 2025-10-29

5-Chloro-3-phenyl-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-phenyl-pyridin-2-ylamine
• 5-chloro-3-phenylpyridin-2-amine
• 2-Amino-5-chloro-3-phenylpyridine
• 5-Chloro-3-phenyl-pyridin-2-ylamine

• Inchi： 1S/C11H9ClN2/c12-9-6-10(11(13)14-7-9)8-4-2-1-3-5-8/h1-7H,(H2,13,14)
• InChI Key： SCVGIKTWGYVHLO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9

Additional information on 5-Chloro-3-phenyl-pyridin-2-ylamine

Introduction to 5-Chloro-3-phenyl-pyridin-2-ylamine (CAS No. 130532-92-2)

5-Chloro-3-phenyl-pyridin-2-ylamine, identified by its Chemical Abstracts Service (CAS) number 130532-92-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for drug discovery initiatives.

The molecular structure of 5-Chloro-3-phenyl-pyridin-2-ylamine consists of a pyridine ring substituted with a chlorine atom at the 5-position and a phenyl group at the 3-position, linked to an amine group at the 2-position. This arrangement confers unique electronic and steric properties that can be exploited in the design of novel therapeutic agents. The presence of both chloro and phenyl substituents enhances the compound's reactivity, enabling diverse functionalization strategies that are pivotal in synthetic organic chemistry.

In recent years, there has been a surge in research focusing on pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known to exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The specific substitution pattern in 5-Chloro-3-phenyl-pyridin-2-ylamine makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of 5-Chloro-3-phenyl-pyridin-2-ylamine is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By targeting kinases, pyridine derivatives like this one can modulate cellular processes and potentially lead to the development of effective anticancer therapies. Several studies have demonstrated that pyridine-based kinase inhibitors exhibit high selectivity and potency, making them attractive for clinical applications.

Furthermore, the amine group in 5-Chloro-3-phenyl-pyridin-2-ylamine provides a versatile handle for further chemical modification. This allows researchers to explore various derivatization strategies, such as coupling with heterocycles or other pharmacophores, to enhance bioavailability and target specificity. The chlorine substituent also serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of additional functional groups that can fine-tune the compound's pharmacological profile.

The synthesis of 5-Chloro-3-phenyl-pyridin-2-ylamine typically involves multi-step organic reactions, starting from readily available precursors such as 2-amino pyridine and chlorobenzene derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic approaches highlight the compound's accessibility and suitability for large-scale production if needed.

Recent advancements in computational chemistry have also contributed to the study of 5-Chloro-3-phenyl-pyridin-2-ylamine. Molecular modeling techniques allow researchers to predict the compound's interactions with biological targets with remarkable accuracy. This computational insight aids in rational drug design by identifying key binding residues and optimizing lead compounds for improved efficacy. Such simulations are particularly valuable in early-stage drug discovery, where virtual screening can significantly reduce experimental costs and time.

The pharmacological evaluation of 5-Chloro-3-phenyl-pyridin-2-ylamine has revealed several intriguing properties. In vitro studies have shown that this compound exhibits inhibitory activity against certain kinases, including tyrosine kinases known to be involved in cancer progression. Additionally, preliminary data suggest that it may possess anti-inflammatory effects by modulating cytokine production pathways. These findings underscore the compound's therapeutic potential and justify further preclinical investigations.

One notable aspect of 5-Chloro-3-phenyl-pyridin-2-yamine research is its role as a building block for more complex drug candidates. By incorporating this scaffold into larger molecules, researchers can leverage its known bioactivity while introducing new functionalities to address specific therapeutic needs. This modular approach is particularly effective in hit-to-lead optimization, where structural modifications are systematically explored to enhance drug-like properties such as solubility, metabolic stability, and oral bioavailability.

The regulatory landscape for novel pharmaceutical compounds like 5-Chloro-phenoxy-pyridinamino is stringent but well-established. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicological assessments are essential steps before any clinical trials can commence. The growing interest in pyridine derivatives has prompted regulatory agencies to develop guidelines that facilitate the evaluation of these compounds' safety and efficacy.

In conclusion,5-Chloro-phenoxy-pyridinamino (CAS No. 130532-phenoxy) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing kinase inhibitors and other therapeutic agents targeting chronic diseases such as cancer and inflammatory disorders. As research continues to uncover new applications for pyridine-based molecules,5-chlorophenoxypyrazolamidine will undoubtedly play a crucial role in advancing medicinal chemistry innovation.